6-chloro-3H,4H-pyrido[2,3-b]pyrazin-3-one

• CAS No.: 1350925-21-1
• Molecular Formula: C7H4ClN3O
• Molecular Weight: 181.6

Description

“6-chloro-3H,4H-pyrido[2,3-b]pyrazin-3-one” is a derivative of the pyrido[2,3-b]pyrazine family. This family of compounds is known for their high photoluminescence quantum efficiency (PLQY) and simple molecular structure, making them crucial for cost-effective multicolor display applications. They exhibit a wide range of emissions spanning the entire visible region from blue to red.

Synthesis Analysis

The synthesis of pyrido[2,3-b]pyrazine derivatives involves fine-tuning the band gap and choosing reasonable donor units. The process results in the creation of two thermally activated delayed fluorescence (TADF) molecules. More detailed synthetic routes for pyrrolopyrazine derivatives, including cyclization, ring annulation, cycloaddition, and direct C-H arylation, have been discussed in various studies.

Molecular Structure Analysis

The molecular structure of pyrido[2,3-b]pyrazine derivatives is simple, which is one of the crucial factors for their use in cost-effective multicolor display applications. The core structure contains a pyrrole and a pyrazine ring.

Chemical Reactions Analysis

The chemical reactions involved in the creation of pyrido[2,3-b]pyrazine derivatives include systematic fine-tuning of the band gap and the selection of appropriate donor units. This results in the formation of two thermally activated delayed fluorescence (TADF) molecules.

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrido[2,3-b]pyrazine derivatives are largely determined by their high photoluminescence quantum efficiency (PLQY) and simple molecular structure. These properties make them suitable for use in cost-effective multicolor display applications.

Scientific Research Applications

Metal Coordination Chemistry

• A study focused on the synthesis of homoleptic iron(II) and cobalt(II) complexes using ligands derived from pyrazine and other heterocyclic compounds, revealing insights into the electronic properties and spin states of these complexes. This research highlights the utility of such compounds in tuning the electrochemical and magnetic properties of metal complexes, offering potential applications in materials science and catalysis (Cook, Tuna, & Halcrow, 2013).

Heterocyclic Compound Synthesis

• Research on the preparation of 5-chloropyrido[3,4-b]pyrazines from 1,2-dicarbonyl compounds and 2-chloro-3,4-diaminopyridine demonstrated the regioselective formation of these compounds, which are valuable intermediates for further chemical transformations. This study provided crucial insights into the regiochemistry and reactivity of these systems, enabling the targeted synthesis of complex pyrazine derivatives with potential utility in pharmaceuticals and organic electronics (Mederski, Kux, Knoth, & Schwarzkopf-Hofmann, 2003).

Ligand Design and Molecular Engineering

• The development of novel ligands for the GABA receptor complex, starting from 2-chloro-3-nitropyridine to synthesize imidazo[1,5-d]pyrido[2,3-b][1,4]thiazines, illustrates the application of "6-chloro-3H,4H-pyrido[2,3-b]pyrazin-3-one" derivatives in bioactive compound design. Such studies are pivotal in advancing our understanding of ligand-receptor interactions and developing new therapeutic agents (Weber & Erker, 2002).

Advanced Organic Synthesis

• The one-pot synthesis of 9-alkyl-6-chloropyrido[3,2-e][1,2,4]triazolo[4,3-a]pyrazines from hydrazides showcases the versatility of "this compound" in facilitating regioselective nucleophilic reactions and intramolecular cyclization. This work underscores the potential of these compounds in the efficient synthesis of complex heterocyclic structures, which could find applications in drug discovery and development (Unciti-Broceta, Pineda-de-las-Infantas, Díaz-Mochón, Romagnoli, Baraldi, Gallo, & Espinosa, 2005).

Future Directions

The future directions for the research and development of pyrido[2,3-b]pyrazine derivatives could involve further exploration of their biological activities and potential applications in various fields. There is also a need for more Structure-Activity Relationship (SAR) research on this scaffold.